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Compound of Interest

Compound Name: 1,1,1-Tris(thydroxymethyl)ethane

Cat. No.: B165348

An In-depth Technical Guide to the Physicochemical Properties of 1,1,1-
Tris(hydroxymethyl)ethane

This guide provides a comprehensive overview of the melting point and solubility data for 1,1,1-
Tris(hydroxymethyl)ethane (CAS No. 77-85-0), a trifunctional polyol. The information is
tailored for researchers, scientists, and professionals in drug development, presenting key data
in a structured format, detailing experimental methodologies, and illustrating procedural
workflows.

Physicochemical Data of 1,1,1-
Tris(hydroxymethyl)ethane

The following tables summarize the melting point and solubility of 1,1,1-
Tris(hydroxymethyl)ethane, compiled from various sources.

Melting Point

The melting point of a substance is a critical indicator of its purity. For 1,1,1-
Tris(hydroxymethyl)ethane, a white crystalline solid, the reported melting point varies slightly
across different sources, which is typical for experimental data.
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Melting Point (°C)

Reference

190

[1]

193-195

[2](3]

200-203

[4]

204

[5]16]

Note: The range in reported values can be attributed to differences in experimental conditions

and sample purity.

Solubility

The solubility of 1,1,1-Tris(hydroxymethyl)ethane has been determined in various solvents,

highlighting its polar nature.

Solvent Solubility Temperature (°C) Reference
Water > 300 g/L 20 [5]

Water 140g/100¢g 25 [2][6]
Methanol 75.29/100¢g 25 [2]

Ethanol 2799/100¢g 25 [2]

Acetic Acid Very Soluble Not Specified [6]

Diethyl Ether Insoluble Not Specified [61[7]
Benzene Insoluble Not Specified [61[7]

Experimental Protocols

Accurate determination of melting point and solubility requires standardized experimental

procedures. The following sections detail common methodologies.

Melting Point Determination: Capillary Method
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The capillary method is a widely used technique for determining the melting point of a solid.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry, crystalline 1,1,1-
Tris(hydroxymethyl)ethane is finely ground using a mortar and pestle.[9]

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample until
a small amount of solid (2-3 mm in height) is packed into the sealed end.[9][10]

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.[10]

Heating and Observation:

o Arapid initial heating is performed to determine an approximate melting range.

o The apparatus is allowed to cool, and a fresh sample is used for a more precise
measurement.

o The sample is then heated slowly, at a rate of approximately 1-2°C per minute, as the
temperature approaches the expected melting point.[9]

Data Recording: The temperature at which the first liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. A narrow melting range (0.5-1.0°C) is
indicative of a pure compound.
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Solubility Determination

The following protocol describes a general method for determining the solubility of a solid in a

liquid solvent.

Apparatus:

Test tubes or vials with stoppers
Analytical balance

Volumetric flasks and pipettes

Shaker or magnetic stirrer

Constant temperature bath

Filtration apparatus (e.g., syringe filter)

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,
HPLC)

Procedure:

Preparation of Saturated Solution: An excess amount of 1,1,1-Tris(hydroxymethyl)ethane
is added to a known volume of the solvent in a sealed container.

Equilibration: The mixture is agitated (e.g., shaken or stirred) in a constant temperature bath
for a sufficient period to ensure that equilibrium is reached.[11] The time required for
equilibration should be determined experimentally by analyzing samples at different time
points until the concentration remains constant.

Phase Separation: Once equilibrium is achieved, the agitation is stopped, and the
undissolved solid is allowed to settle. A sample of the supernatant liquid is carefully
withdrawn, typically using a syringe fitted with a filter to prevent any solid particles from being
included.[12]
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e Analysis: The concentration of 1,1,1-Tris(hydroxymethyl)ethane in the filtered saturated
solution is determined using a suitable and validated analytical method.

» Calculation: The solubility is then expressed as the mass of solute per volume or mass of the
solvent (e.g., g/L or g/100gq ).

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the
physicochemical properties of a compound like 1,1,1-Tris(hydroxymethyl)ethane.
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Caption: Workflow for determining melting point and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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